Cas no 67655-93-0 (Esterastin)

Esterastin structure
Esterastin structure
Product Name:Esterastin
CAS No:67655-93-0
MF:C28H46N2O6
MW:506.674648761749
CID:873914
PubChem ID:22256690
Update Time:2025-04-19

Esterastin Chemical and Physical Properties

Names and Identifiers

    • Esterastin
    • C28H46N2O6
    • 67655-93-0
    • 1-(3-Hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl N~2~-acetylasparaginate
    • JKNGELGDDBUFHG-UHFFFAOYSA-N
    • 1-(3-hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl 2-acetamido-4-amino-4-oxobutanoate
    • L-Asparagine, N(2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2alpha(1R*,3Z,6Z),3beta))-
    • L-Asparagine, N(sup 2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2-alpha(1R*,3Z,6Z),3-beta))-
    • 5-(N-acetyl-L-asparaginyloxy)-2-hexyl-3-hydroxy- 7,10-hexadecadienoic lactone
    • DTXSID00867574
    • Inchi: 1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)/b12-11+,15-14+
    • InChI Key: JKNGELGDDBUFHG-TVYVBBRWSA-N
    • SMILES: CCCCCCC1C(=O)OC1CC(OC(C(NC(C)=O)CC(N)=O)=O)C/C=C/C/C=C/CCCCC

Computed Properties

  • Exact Mass: 506.33600
  • Monoisotopic Mass: 506.336
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 21
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2
  • XLogP3: 6.608

Experimental Properties

  • Density: 1.058
  • Boiling Point: 713.4°C at 760 mmHg
  • Flash Point: 385.3°C
  • Refractive Index: 1.499
  • PSA: 124.79000
  • LogP: 5.74450
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